Cas no 948-55-0 (Benzene, 1-methyl-4-(1-phenylethenyl)-)

Benzene, 1-methyl-4-(1-phenylethenyl)- structure
948-55-0 structure
Product Name:Benzene, 1-methyl-4-(1-phenylethenyl)-
CAS No:948-55-0
MF:C15H14
MW:194.271664142609
CID:752080
PubChem ID:12318646
Update Time:2025-04-19

Benzene, 1-methyl-4-(1-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-4-(1-phenylethenyl)-
    • 1-methyl-4-(1-phenylethenyl)benzene
    • 1-(4-methylphenyl)-1-phenylethene
    • 1-(4-methylphenyl)-1-phenylethylene
    • 1-methyl-4-(1-phenylvinyl)benzene
    • 1-phenyl-1-(4-methylphenyl)ethylene
    • 1-phenyl-1-p-tolyl-ethylene
    • Benzene,1-methyl-4-(1-phenylethenyl)
    • DTXSID70488139
    • 1-Methyl-4-(1-phenyl-vinyl)-benzene
    • 948-55-0
    • Inchi: 1S/C15H14/c1-12-8-10-15(11-9-12)13(2)14-6-4-3-5-7-14/h3-11H,2H2,1H3
    • InChI Key: QGMAPACCTPTCOS-UHFFFAOYSA-N
    • SMILES: C1(C=CC(C)=CC=1)C(=C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 194.11000
  • Monoisotopic Mass: 194.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 4.05650

Benzene, 1-methyl-4-(1-phenylethenyl)- Production Method

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